N,N-dimethyl-2-(prop-2-yn-1-yloxy)acetamide

• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol
• IUPAC Name: N,N-dimethyl-2-prop-2-ynoxyacetamide
• InChI: InChI=1S/C7H11NO2/c1-4-5-10-6-7(9)8(2)3/h1H,5-6H2,2-3H3
• InChI Key: JPJVLMHQOZTNAM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)COCC#C

Description

N,N-dimethyl-2-(prop-2-yn-1-yloxy)acetamide is a useful research compound. Its molecular formula is C7H11NO2 and its molecular weight is 141.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Prop-2-ynyloxyacetyl chloride (1.74 g) in tetrahydrofuran (20 ml) was added dropwise over 5 min. to a stirred solution of dimethylamine (12 ml of 33% solution in ethanol) in tetrahydrofuran (15 ml) at ambient temperature. After 30 minutes the solvent was evaporated and the residue was partitioned between saturated aqueous sodium bicarbonate (20 ml) and ethyl acetate (30 ml). The aqueous layer was separated and then re-extracted with ethyl acetate (20 ml). The combined ethyl acetate extracts were washed with brine (20 ml), dried over sodium sulphate and then evaporated. There was thus obtained the title compound as a liquid (1.15 g). NMR Spectrum: (CDCl3) 2.47 (t, 1H), 2.96 (s, 3H), 3.02 (s, 3H), 4.27 (s, 2H), 4.33 (d, 2M); Mass Spectrum: M+H+ 142.